N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(4-methoxy-2-methyl-5-propan-2-ylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H19NO2S/c1-10(2)12-9-13(11(3)8-14(12)19-4)17-16(18)15-6-5-7-20-15/h5-10H,1-4H3,(H,17,18)
• InChI Key: MGGDKUZUSKQRRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1NC(=O)C2=CC=CS2)C(C)C)OC
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide, also known as IMMA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. IMMA is a member of the phenylacetamide family, which is known for its diverse pharmacological activities, including analgesia, anti-inflammatory, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as serotonin and dopamine. It may also have an effect on the immune system by reducing the production of inflammatory cytokines.
Biochemical and Physiological Effects:
N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. It has also been shown to have anticonvulsant effects, which may be due to its ability to modulate the activity of certain neurotransmitters. Additionally, N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide has been shown to have antioxidant properties, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide in lab experiments is that it has been shown to have a relatively low toxicity profile. This makes it a potentially useful compound for further research into its therapeutic properties. However, one limitation of using N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide is that its mechanism of action is not fully understood, which may make it difficult to design experiments to test its efficacy.

Future Directions

There are a number of future directions for research into N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further research is needed to determine its efficacy in animal models and to identify the specific mechanisms by which it may be effective. Additionally, research into the potential use of N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide as an analgesic and anti-inflammatory agent is warranted. Finally, further research is needed to identify any potential side effects of N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide and to determine its safety profile in humans.

Synthesis Methods

N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide can be synthesized through a multi-step process that involves the reaction of 2-methyl-5-isopropyl-4-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with thiophenol in the presence of a base to yield N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide.

Scientific Research Applications

N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide has been studied extensively for its potential therapeutic properties. It has been shown to have analgesic, anti-inflammatory, and anticonvulsant effects in animal models. N-(5-isopropyl-4-methoxy-2-methylphenyl)-2-thiophenecarboxamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.